3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride

• IUPAC Name: 3-chloro-4-pyridin-4-yloxybenzoic acid;hydrochloride
• InChI: InChI=1S/C12H8ClNO3.ClH/c13-10-7-8(12(15)16)1-2-11(10)17-9-3-5-14-6-4-9;/h1-7H,(H,15,16);1H
• InChI Key: GQLLOXBJXDLKRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)Cl)OC2=CC=NC=C2.Cl
• Molecular Formula: C12H9Cl2NO3
• Molecular Weight: 286.11 g/mol
• CAS RN: 1306604-54-5

Description

3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride is a chemical compound with the molecular formula C12H9Cl2NO3. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of 3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride can be represented by the InChI code: 1S/C12H9NO3.ClH/c14-12(15)9-1-3-10(4-2-9)16-11-5-7-13-8-6-11;/h1-8H,(H,14,15);1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride such as melting point, boiling point, density, and toxicity information can be found on chemical databases.

Scientific Research Applications

Synthesis and Structural Analysis

• Research involving derivatives of benzoic acid, such as the synthesis of lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates, demonstrates the utility of these compounds in creating materials with interesting photophysical properties. These compounds have been explored for their luminescence efficiencies and potential applications in light-emitting devices (Sivakumar et al., 2011).

Photophysical Properties

• The study of coordination polymers indicates that benzoic acid derivatives can be used to develop materials with desirable luminescence and magnetic properties. For instance, luminescent and magnetic studies on lanthanide coordination complexes derived from pyridinyl-benzoic acids have shown these compounds' utility in creating functional materials for sensors and imaging applications (Guangfeng Hou et al., 2013).

Liquid Crystal Research

• The formation of supramolecular liquid crystals through hydrogen-bonding interactions between non-mesomorphic compounds, including pyridine-based derivatives and benzoic acids, reveals the potential of these compounds in the development of new liquid crystalline materials. These studies offer insights into how varying substituents impact the stability and formation of liquid crystal phases, which is crucial for designing advanced materials for displays and optical devices (M. Naoum et al., 2010).

Chemical Synthesis and Reactivity

• Research on the reactivity and synthesis of compounds related to 3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride highlights the versatility of these compounds in organic synthesis. For example, studies on the synthesis and antimicrobial activity of quinazolinone derivatives from benzoic acid precursors emphasize the role of these compounds in developing new pharmaceuticals (G. Naganagowda et al., 2011).

Coordination Chemistry and Materials Science

• The exploration of coordination polymers and molecular salts involving pyridinyl-benzoic acids sheds light on the structural diversity and functional potential of these compounds. Investigations into their crystal structures, magnetic, and luminescent properties have significant implications for the design of novel materials for catalysis, separation, and sensor applications (C. Qin et al., 2005).

Mechanism of Action

Mode of Action

The exact mode of action of 3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride is currently unknown . It’s worth noting that compounds with similar structures have been observed to interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitution, and oxidation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-Chloro-4-(pyridin-4-yloxy)benzoic acid hydrochloride . .